2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(pyridin-4-yl)acetamide
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Description
2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(pyridin-4-yl)acetamide is a useful research compound. Its molecular formula is C12H12N4O2 and its molecular weight is 244.254. The purity is usually 95%.
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Scientific Research Applications
The compound 2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(pyridin-4-yl)acetamide has not been directly mentioned in the literature according to the data available. However, understanding its potential applications can be inferred from research on related compounds, such as those within the classes of pyridazinones and acetamides, which have been explored for various pharmacological and chemical properties.
Biological and Pharmacological Potential
Research on compounds structurally similar to this compound, like pyridazinones and acetamides, indicates a broad spectrum of biological activities. For instance, pyridazinones are noted for their cardiovascular benefits and potential in treating CNS disorders due to their capacity to modulate central nervous system activity and influence cardiovascular parameters (Dhama et al., 2021; Kennedy, 2001). Additionally, N-oxide derivatives, closely related to the structural motif of the compound , have been highlighted for their roles in organic synthesis, catalysis, and drug applications due to their significant biological activities and potential as synthetic intermediates (Li et al., 2019).
Chemotherapeutic and Anti-inflammatory Applications
The structural analogs of this compound have demonstrated chemotherapeutic and anti-inflammatory properties. Heterocyclic compounds, especially those containing N-oxide groups, have shown promise in the development of novel anticancer and anti-inflammatory agents. These compounds' unique structural features allow for effective binding with various enzymes and receptors, thus offering therapeutic value in treating diseases associated with inflammation and cancer (Verma et al., 2019).
Role in Organic Synthesis and Drug Development
Compounds with pyridazinone and acetamide moieties are also of significant interest in organic synthesis and drug development. They serve as key intermediates in synthesizing a wide range of pharmacologically active molecules. Their versatility in chemical reactions makes them valuable tools in medicinal chemistry, facilitating the discovery and optimization of new drugs (Jakhmola et al., 2016).
Properties
IUPAC Name |
2-(3-methyl-6-oxopyridazin-1-yl)-N-pyridin-4-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O2/c1-9-2-3-12(18)16(15-9)8-11(17)14-10-4-6-13-7-5-10/h2-7H,8H2,1H3,(H,13,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWIDUTIMKBGLTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)CC(=O)NC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.